Cas no 1804869-29-1 (Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate
• CAS No: 1804869-29-1
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4895464
• Update Time: 2025-06-28

Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-5-6(8(11)12)4-13-9(15-2)7(5)10(14)16-3/h4,8H,1-3H3
• InChI Key： DDCLXZYODIXYCM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OC)=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate

Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate (CAS No. 1804869-29-1): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate (CAS No. 1804869-29-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several functional groups, including a difluoromethyl substituent, a methoxy group, and a methyl group, which collectively contribute to its distinct chemical properties and reactivity.

The difluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. In recent years, there has been a surge in research focusing on the incorporation of fluorine atoms into pharmaceutical molecules to improve their pharmacokinetic profiles. The presence of two fluorine atoms in this compound not only increases its lipophilicity but also modulates its interactions with biological targets, making it an invaluable building block for medicinal chemists.

Furthermore, the methoxy and methyl groups in Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate contribute to its versatility in synthetic chemistry. These groups can serve as points of modification or attachment for other functional units, allowing for the creation of complex molecular architectures. This flexibility is particularly important in drug discovery pipelines, where the ability to rapidly modify intermediates can significantly accelerate the development of novel therapeutics.

In the context of contemporary pharmaceutical research, Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate has found applications in the synthesis of various therapeutic agents. For instance, it has been utilized in the development of small molecule inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors are being explored for their potential in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The unique structural features of this compound enable it to interact selectively with specific enzymatic targets, thereby modulating disease-related pathways.

Another area where this compound has shown promise is in the field of antiviral research. The incorporation of a difluoromethyl group into viral protease inhibitors has been demonstrated to improve their efficacy and resistance profiles. Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate serves as a key intermediate in the synthesis of such inhibitors, providing a scaffold that can be further modified to enhance binding affinity and pharmacokinetic properties. Recent studies have highlighted its role in developing next-generation antiviral drugs that are more potent and less susceptible to drug resistance.

The role of Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science and agrochemical research due to its unique chemical properties. For example, derivatives of this compound have been investigated for their potential as flavoring agents and fragrances due to their ability to impart specific sensory characteristics. Additionally, its structural motifs have inspired the design of novel materials with enhanced electronic and optical properties.

The synthesis of Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity levels. The growing demand for this compound underscores the importance of developing efficient synthetic routes that can meet industrial-scale production needs without compromising quality.

In conclusion, Methyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-carboxylate (CAS No. 1804869-29-1) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules with improved pharmacokinetic properties. The ongoing research into its applications in drug discovery, materials science, and agrochemicals highlights its significance as a building block for innovation. As scientific understanding continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its role as a cornerstone of modern chemical research.